Diisodecyl Phthalate

• CAS No.: 68515-49-1
• Product Name: Diisodecyl Phthalate
• Molecular Formula: C28H46O4; C6H4(COO(CH2)7CH(CH3)2)2; C28H46O4
• Molecular Weight: 446.7 g/mol
• IUPAC Name: bis(8-methylnonyl) benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3
• Standard InChIKey: ZVFDTKUVRCTHQE-UHFFFAOYSA-N
• Impurities: Diisodecyl ether and Isodecyl benzoate (0.02 - 0.1% w/w), Isodecyl alcohol (0.01 - 0.05% w/w), Traces of other phthalates, Water (max 0.1% w/w), Bisphenol A may be included upon request by customer.
• SMILES: CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C
• Canonical SMILES: CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C
• Boiling Point: 482 to 495 °F at 4 mm Hg (NTP, 1992); at 0.5kPa: 250-257 °C
• Colorform: Clear liquid
• Density: 0.967 at 68 °F (USCG, 1999); 0.966 g/cu cm at 20 °C; Relative density (water = 1): 0.96
• Flash Point: 450 °F (NTP, 1992); 275 °C (527 °F) - closed cup; 450 °F (232 °C) (Open cup); 229 °C c.c.
• Melting Point: -58 °F (NTP, 1992); -45.6 °C; -50 °C
• Physical Description: Diisodecyl phthalate appears as colorless liquid. May float or sink in water. (USCG, 1999); Liquid; WetSolid, Liquid; DryPowder, OtherSolid; Liquid; CLEAR VISCOUS LIQUID.
• Description: Diisodecyl phthalate (DIDP) is a commonly used plasticizer used in the production of plastic and plastic coating to increase flexibility. It is a mixture of compounds derived from the esterification of phthalic acid and isomeric decyl alcohols.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NTP, 1992); In water, 0.28 mg/L at 25 °C; Soluble in organic solvents; Insoluble in glycerol, glycols and some amines; More soluble in crude sweat than in water and increasing solubility with pH rise; Solubility in water: none
• Synonyms: PHTHALIC ACID DIISODECYL ESTER;PHTHALIC ACID, BIS-ISODECYL ESTER;diisodecylphthalate(didp);diisodecylphthalate(mixedisomers);DIDP;DIISODECYL PHTHALATE;DIISODEYLPHTHALATE;Diisodecyl Phthalate, 99.6%
• Vapor Density: 15.4 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 5.28e-07 mmHg; 5.28X10-7 mm Hg at 25 °C; Vapor pressure, Pa at 200 °C: 147
• Reference: 1: Shen S, Li J, You H, Wu Z, Wu Y, Zhao Y, Zhu Y, Guo Q, Li X, Li R, Ma P, Yang ; X, Chen M. Oral exposure to diisodecyl phthalate aggravates allergic dermatitis; by oxidative stress and enhancement of thymic stromal lymphopoietin. Food Chem; Toxicol. 2017 Jan;99:60-69. doi: 10.1016/j.fct.2016.11.016. Epub 2016 Nov 18.; PubMed PMID: 27871981.; ; ; 2: Cocci P, Mosconi G, Arukwe A, Mozzicafreddo M, Angeletti M, Aretusi G, Palermo; FA. Effects of Diisodecyl Phthalate on PPAR:RXR-Dependent Gene Expression; Pathways in Sea Bream Hepatocytes. Chem Res Toxicol. 2015 May 18;28(5):935-47.; doi: 10.1021/tx500529x. Epub 2015 Apr 15. PubMed PMID: 25825955.; ; ; 3: Saravanabhavan G, Murray J. Human biological monitoring of diisononyl; phthalate and diisodecyl phthalate: a review. J Environ Public Health.; 2012;2012:810501. doi: 10.1155/2012/810501. Epub 2012 Feb 9. Review. PubMed PMID:; 22505951; PubMed Central PMCID: PMC3306938.; ; ; 4: Park JM, Kim M, Yoon J, Kobayashi F, Iwasaka Y, Hong CS, Min J, Kim YH.; Biodegradation of diisodecyl phthalate (DIDP) by Bacillus sp. SB-007. J Basic; Microbiol. 2009 Sep;49 Suppl 1:S31-5. doi: 10.1002/jobm.200800297. PubMed PMID:; 19322840.; ; ; 5: Kato K, Silva MJ, Wolf C, Gray LE, Needham LL, Calafat AM. Urinary metabolites; of diisodecyl phthalate in rats. Toxicology. 2007 Jul 1;236(1-2):114-22. Epub; 2007 Apr 24. PubMed PMID: 17499416.; ; ; 6: Patyna PJ, Brown RP, Davi RA, Letinski DJ, Thomas PE, Cooper KR, Parkerton TF.; Hazard evaluation of diisononyl phthalate and diisodecyl phthalate in a Japanese ; medaka multigenerational assay. Ecotoxicol Environ Saf. 2006 Sep;65(1):36-47.; Epub 2005 Jul 18. PubMed PMID: 16029893.
• PubChem Compound: 33599
• Last Modified: Nov 11 2021